Cas no 1214900-96-5 (3-Bromo-1-(tetrahydro-pyran-2-yl)-1H-1,2,4triazole)

• Product Name: 3-Bromo-1-(tetrahydro-pyran-2-yl)-1H-1,2,4triazole
• CAS No: 1214900-96-5
• MF: C₇H₁₀BrN₃O
• MW: 232.077800273895
• CID: 5734926
• PubChem ID: 67293535
• Update Time: 2023-11-22

3-Bromo-1-(tetrahydro-pyran-2-yl)-1H-1,2,4triazole Chemical and Physical Properties

Names and Identifiers

• SY320546
• PMOIJEIPLOFHIO-UHFFFAOYSA-N
• SCHEMBL2145229
• 3-Bromo-1-(tetrahydro-pyran-2-yl)-1H-[1,2,4]triazole
• 1214900-96-5
• 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole
• EN300-7870017
• MFCD18837720
• 3-bromo-1-(oxan-2-yl)-1,2,4-triazole
• 3-bromo-1-(oxan-2-yl)-1H-1,2,4-triazole
• 3-Bromo-1-(tetrahydro-pyran-2-yl)-1H-1,2,4triazole

• Inchi： 1S/C7H10BrN3O/c8-7-9-5-11(10-7)6-3-1-2-4-12-6/h5-6H,1-4H2
• InChI Key： PMOIJEIPLOFHIO-UHFFFAOYSA-N
• SMILES： BrC1N=CN(C2CCCCO2)N=1

Computed Properties

• Exact Mass: 231.00072g/mol
• Monoisotopic Mass: 231.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes